Cas no 1805912-25-7 (2-Methyl-4-(3-oxopropyl)benzoic acid)

• Product Name: 2-Methyl-4-(3-oxopropyl)benzoic acid
• CAS No: 1805912-25-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5005757
• Update Time: 2025-08-01

2-Methyl-4-(3-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(3-oxopropyl)benzoic acid
• CC1=C(C(=O)O)C=CC(=C1)CCC=O

• Inchi： 1S/C11H12O3/c1-8-7-9(3-2-6-12)4-5-10(8)11(13)14/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： UXXKCXAHJCGYFE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4

Additional information on 2-Methyl-4-(3-oxopropyl)benzoic acid

Introduction to 2-Methyl-4-(3-Oxopropyl)Benzoic Acid (CAS No. 1805912-25-7)

The compound 2-Methyl-4-(3-Oxopropyl)Benzoic Acid (CAS No. 1805912-25-7) is a significant organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a methyl group and an oxopropyl substituent. The presence of these functional groups imparts versatile chemical properties, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methyl-4-(3-Oxopropyl)Benzoic Acid through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been extensively explored in recent studies, demonstrating its potential for large-scale production in industrial settings.

The structural versatility of 2-Methyl-4-(3-Oxopropyl)Benzoic Acid has led to its application in drug discovery programs targeting various therapeutic areas. For instance, researchers have investigated its potential as a lead compound for anti-inflammatory and anti-cancer agents. In a groundbreaking study published in 2023, scientists reported that this compound exhibits potent inhibitory activity against key enzymes involved in inflammation pathways, suggesting its potential as a novel therapeutic agent.

In the agrochemical sector, 2-Methyl-4-(3-Oxopropyl)Benzoic Acid has shown promise as a precursor for herbicides and fungicides. Its ability to interact with specific biological targets makes it an attractive candidate for developing eco-friendly agricultural chemicals. Recent research has focused on optimizing its bioavailability and stability under field conditions, paving the way for its commercialization in the near future.

The material science applications of 2-Methyl-4-(3-Oxopropyl)Benzoic Acid are equally compelling. It serves as a key intermediate in the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. A study conducted by researchers at the University of Cambridge highlighted its role in creating high-performance polymer blends that exhibit superior durability under extreme environmental conditions.

From an environmental standpoint, the synthesis and application of 2-Methyl-4-(3-Oxopropyl)Benzoic Acid are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound is synthesized using sustainable methods with minimal waste generation.

In conclusion, 2-Methyl-4-(3-Oxopropyl)Benzoic Acid (CAS No. 1805912-25-7) stands out as a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation.